SR 59230A hydrochloride
SR 59230A hydrochloride
Potent and selective β3 adrenoceptor antagonist (IC50 values are 40, 408 and 648 nM for β3, β1 and β2 receptors respectively). Orally active in vivo.
Brand Name:
Vulcanchem
CAS No.:
1135278-41-9
VCID:
VC0004367
InChI:
InChI=1S/C21H27NO2.ClH/c1-2-16-8-4-6-13-21(16)24-15-18(23)14-22-20-12-7-10-17-9-3-5-11-19(17)20;/h3-6,8-9,11,13,18,20,22-23H,2,7,10,12,14-15H2,1H3;1H/t18-,20-;/m0./s1
SMILES:
CCC1=CC=CC=C1OCC(CNC2CCCC3=CC=CC=C23)O.Cl
Molecular Formula:
C21H28ClNO2
Molecular Weight:
361.9 g/mol
SR 59230A hydrochloride
CAS No.: 1135278-41-9
Inhibitors
VCID: VC0004367
Molecular Formula: C21H28ClNO2
Molecular Weight: 361.9 g/mol
| CAS No. | 1135278-41-9 |
|---|---|
| Product Name | SR 59230A hydrochloride |
| Molecular Formula | C21H28ClNO2 |
| Molecular Weight | 361.9 g/mol |
| IUPAC Name | (2S)-1-(2-ethylphenoxy)-3-[[(1S)-1,2,3,4-tetrahydronaphthalen-1-yl]amino]propan-2-ol;hydrochloride |
| Standard InChI | InChI=1S/C21H27NO2.ClH/c1-2-16-8-4-6-13-21(16)24-15-18(23)14-22-20-12-7-10-17-9-3-5-11-19(17)20;/h3-6,8-9,11,13,18,20,22-23H,2,7,10,12,14-15H2,1H3;1H/t18-,20-;/m0./s1 |
| Standard InChIKey | SHUCXUIOEAAJJL-MKSBGGEFSA-N |
| Isomeric SMILES | CCC1=CC=CC=C1OC[C@H](CN[C@H]2CCCC3=CC=CC=C23)O.Cl |
| SMILES | CCC1=CC=CC=C1OCC(CNC2CCCC3=CC=CC=C23)O.Cl |
| Canonical SMILES | CCC1=CC=CC=C1OCC(CNC2CCCC3=CC=CC=C23)O.Cl |
| Appearance | Assay:≥99%A solid |
| Description | Potent and selective β3 adrenoceptor antagonist (IC50 values are 40, 408 and 648 nM for β3, β1 and β2 receptors respectively). Orally active in vivo. |
| Synonyms | 1-(2-Ethylphenoxy)-3-[[(1S)-1,2,3,4-tetrahydro-1-naphthalenyl]amino]-(2S)-2-propanol hydrochloride |
| PubChem Compound | 24978529 |
| Last Modified | Nov 11 2021 |
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